Cas no 21900-45-8 (4-Bromo-2-methylbenzoyl chloride)

• Product Name: 4-Bromo-2-methylbenzoyl chloride
• CAS No: 21900-45-8
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD12025010
• CID: 1405247
• PubChem ID: 12846483
• Update Time: 2025-04-20

4-Bromo-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-bromo-2-methyl-
• 4-BROMO-2-METHYLBENZOYL CHLORIDE
• SCHEMBL321933
• AKOS009820776
• FS-4759
• 21900-45-8
• SY346291
• 2-methyl-4-bromobenzoyl chloride
• DB-340129
• DTXSID60511349
• A851153
• JFRRHWPXPJGZLY-UHFFFAOYSA-N
• 4-bromo-2-methyl-benzoic acid chloride
• 4-Bromo-2-methyl-benzoyl chloride
• MFCD12025010
• 4-Bromo-2-methylbenzoylchloride
• 4-Bromo-2-methylbenzoyl chloride

• MDL： MFCD12025010
• Inchi： 1S/C8H6BrClO/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3
• InChI Key： JFRRHWPXPJGZLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C)C=1

Computed Properties

• Exact Mass: 231.92908
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

4-Bromo-2-methylbenzoyl chloride Security Information

• Storage Condition：(BD381400)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives